N-(4-bromophenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• InChI: InChI=1S/C17H18BrN5O2/c1-17(2,3)23-15-13(8-20-23)16(25)22(10-19-15)9-14(24)21-12-6-4-11(18)5-7-12/h4-8,10H,9H2,1-3H3,(H,21,24)
• InChI Key: LFDORVFYTNRDPE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C17H18BrN5O2
• Molecular Weight: 404.3 g/mol

Description

N-(4-bromophenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivatives Creation

Research efforts have led to the synthesis of polyheterocyclic ring systems and novel pyrazolopyrimidine derivatives, demonstrating the compound's utility as a precursor for developing new heterocyclic compounds with potential therapeutic applications. For instance, studies have explored its use in creating new antimicrobial agents through the synthesis of novel thiazole, pyridone, and chromene derivatives (Abdel‐Latif, E., Mehdhar, Fatima S., & Abdel-Ghani, Ghada E., 2019) and in generating anticancer and anti-5-lipoxygenase agents (Rahmouni, A., Souiei, Sawssen, et al., 2016).

Anticancer Applications

The compound's derivatives have been investigated for their anticancer properties. Specific derivatives have demonstrated significant cytotoxic activity against various cancer cell lines, including human breast adenocarcinoma and leukemia cells, highlighting their potential as novel anticancer agents (Al-Sanea, M. M., Parambi, D. G., et al., 2020). This research avenue is crucial for developing new therapeutic strategies against cancer.

Antimicrobial and Antifungal Efficacy

Derivatives of N-(4-bromophenyl)-2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide have been synthesized and tested for their antimicrobial and antifungal activities. The creation of novel thiazole, pyridone, pyrazole, and chromene derivatives bearing biologically active moieties has yielded compounds with promising antibacterial and antifungal properties, offering new avenues for treating infectious diseases (Darwish, E., Abdel Fattah, A. M., et al., 2014).